5-Chloro-2-iodobenzonitrile
Overview
Description
5-Chloro-2-iodobenzonitrile (5-CI-BN) is a highly reactive organic compound that has been used in a variety of scientific applications. Its unique properties have made it a popular choice for researchers in many fields, including organic synthesis, medicinal chemistry, and biochemistry.
Scientific Research Applications
Photochemical Properties
The study of the photochemistry of similar halogen-substituted benzonitriles, such as 5-chloro-2-hydroxybenzonitrile, provides insights into the photochemical behavior of 5-Chloro-2-iodobenzonitrile. Research shows that these compounds can form transient species like cyanobenzo-1,4-quinone-O-oxide and 2-cyanophenoxyl radical under specific conditions, offering potential applications in photochemical reactions and material sciences (Bonnichon et al., 1999).
Crystallographic Applications
The study of bending properties in halogen-benzonitrile crystals, including 4-iodobenzonitrile, highlights their flexible or brittle nature depending on the halogen used. This research is significant for understanding and potentially exploiting the mechanical properties of these crystals in areas like materials science and engineering (Veluthaparambath et al., 2022).
Pressure-Induced Properties
Another important application is seen in the study of pressure effects on halogen bonding in halogen-benzonitriles. For instance, research on 4-iodobenzonitrile shows how its crystal structure responds to pressure, which can be useful in high-pressure chemistry and in designing materials for extreme conditions (Giordano et al., 2019).
Spectroscopy and Vibrational Analysis
Vibrational spectroscopy studies, like those conducted on 2-chloro-5-nitrobenzonitrile, provide detailed insights into the molecular vibrations and interactions of halogen-benzonitriles. This information is crucial in molecular characterization and in the field of analytical chemistry (Rastogi et al., 2009).
properties
IUPAC Name |
5-chloro-2-iodobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClIN/c8-6-1-2-7(9)5(3-6)4-10/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNVZEQIFNGDCMH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)C#N)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClIN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80466246 |
Source
|
| Record name | 5-Chloro-2-iodobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80466246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
263.46 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-2-iodobenzonitrile | |
CAS RN |
549547-88-8 |
Source
|
| Record name | 5-Chloro-2-iodobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80466246 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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